Cas no 819861-40-0 (Vitedoin A)

• Product Name: Vitedoin A
• CAS No: 819861-40-0
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 3163242
• PubChem ID: 21574226
• Update Time: 2025-04-21

Vitedoin A Chemical and Physical Properties

Names and Identifiers

• Vitedoin A
• CS-0159166
• (3R,4S)-6-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-5-methoxy-3,4-dihydronaphthalene-2-carbaldehyde
• CHEMBL487007
• HY-N9289
• 819861-40-0
• AKOS040762496
• (-)-Vitedoin A
• DA-59028

• Inchi： 1S/C20H20O6/c1-25-17-8-12(3-5-15(17)23)18-14(10-22)13(9-21)7-11-4-6-16(24)20(26-2)19(11)18/h3-9,14,18,22-24H,10H2,1-2H3/t14-,18+/m0/s1
• InChI Key： ZLCZJORNMCGOTR-KBXCAEBGSA-N
• SMILES： OC[C@H]1C(C=O)=CC2C=CC(=C(C=2[C@@H]1C1C=CC(=C(C=1)OC)O)OC)O

Computed Properties

• Exact Mass: 356.12598835g/mol
• Monoisotopic Mass: 356.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.0360000000000003
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 575.2±50.0 °C at 760 mmHg
• Flash Point: 206.2±23.6 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Vitedoin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

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